Cas no 68239-81-6 (3-Aminophenol sulfate (2:1))

• Product Name: 3-Aminophenol sulfate (2:1)
• CAS No: 68239-81-6
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• MDL: MFCD08460117
• CID: 58735
• Update Time: 2026-05-14

3-Aminophenol sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 3-Aminophenol sulfate (2:1)
• 3-Aminophenol hemisulfate
• M-AMINO PHENOL SULFATE
• 3-aminophenol sulfate
• Bis[(3-hydroxyphenyl)ammonium] sulphate
• Phenol,3-amino-,sulfate (2:1) (salt)

• MDL： MFCD08460117
• Inchi： 1S/2C6H7NO.H2O4S/c2*7-5-2-1-3-6(8)4-5;1-5(2,3)4/h2*1-4,8H,7H2;(H2,1,2,3,4)
• InChI Key： TVBNHNUPRXSKHS-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)O)N.C1=CC(=CC(=C1)O)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 316.07300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3

Experimental Properties

• Color/Form: Flake or needle like crystals.
• PSA: 175.48000
• LogP: 3.53920
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons